Cas no 108100-06-7 ((1S)-1-(2-methoxyphenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-methoxyphenyl)ethan-1-ol
• CAS No: 108100-06-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD09863656
• CID: 1023556
• PubChem ID: 7058089
• Update Time: 2025-11-06

(1S)-1-(2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Methoxyphenyl)ethanol
• (1S)-1-(2-methoxyphenyl)ethanol
• (-)-1-(2-Methoxyphenyl)ethanol
• (αS)-2-Methoxy-α-methylbenzenemethanol
• Benzenemethanol, 2-methoxy-α-methyl-, (S)-
• (-)-2-Methoxy-alpha-methylbenzyl alcohol
• (alphaS)-2-Methoxy-alpha-methylbenzenemethanol
• G56682
• AKOS016843339
• EN300-82469
• DB-328044
• A806888
• 108100-06-7
• (1S)-1-(2-methoxyphenyl)ethan-1-ol
• (s)-1-(2-methoxy-phenyl)-ethanol
• (S)-1-(2-methoxyphenyl)ethan-1-ol
• SCHEMBL3929903
• Z360055194
• Benzenemethanol, 2-methoxy-a-methyl-, (aS)-

• MDL： MFCD09863656
• Inchi： 1S/C9H12O2/c1-7(10)8-5-3-4-6-9(8)11-2/h3-7,10H,1-2H3/t7-/m0/s1
• InChI Key： DHHGVIOVURMJEA-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 236 ºC
• Flash Point: 111 ºC

Additional information on (1S)-1-(2-methoxyphenyl)ethan-1-ol

Introduction to (1S)-1-(2-methoxyphenyl)ethan-1-ol (CAS No. 108100-06-7)

(1S)-1-(2-methoxyphenyl)ethan-1-ol (CAS No. 108100-06-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, also known as (S)-α-methoxyphenethyl alcohol, is a versatile building block in the synthesis of various bioactive molecules and pharmaceutical intermediates. Its unique chiral structure and functional groups make it an essential component in the development of enantiomerically pure compounds, which are crucial for many therapeutic applications.

The chemical structure of (1S)-1-(2-methoxyphenyl)ethan-1-ol consists of a phenyl ring substituted with a methoxy group at the para position and a chiral center at the α-carbon, which is bonded to an alcohol group. This combination of functional groups imparts specific chemical and physical properties that are advantageous in various synthetic transformations and biological studies.

Recent research has highlighted the potential of (1S)-1-(2-methoxyphenyl)ethan-1-ol in the development of novel drugs and materials. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The enantiomeric purity of (1S)-1-(2-methoxyphenyl)ethan-1-ol was found to significantly enhance the efficacy and safety profile of these drugs.

In another study, researchers at the University of California, Berkeley, investigated the role of (1S)-1-(2-methoxyphenyl)ethan-1-ol in the synthesis of advanced polymers with tailored optical and electronic properties. The chiral nature of this compound allowed for the creation of chiroptical materials that exhibit unique circular dichroism (CD) spectra, making them promising candidates for applications in optical data storage and sensing technologies.

The synthesis of (1S)-1-(2-methoxyphenyl)ethan-1-ol can be achieved through various methods, including asymmetric reduction, enzymatic resolution, and catalytic hydrogenation. One common approach involves the asymmetric reduction of (S)-α-methoxyphenethyl ketone using a chiral catalyst such as (R,R)-diisopropyl tartrate or BINAP. This method yields high enantiomeric excess (ee) values, making it suitable for large-scale production.

The physical properties of (1S)-1-(2-methoxyphenyl)ethan-1-ol include a melting point of approximately 45°C and a boiling point around 235°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings and industrial applications.

In terms of safety, (1S)-1-(2-methoxyphenyl)ethan-1-ol is generally considered safe for use under standard laboratory conditions. However, appropriate personal protective equipment (PPE) should be worn when handling this compound to prevent skin contact and inhalation. It is also important to store it in a cool, dry place away from incompatible materials.

The market demand for (1S)-1-(2-methoxyphenyl)ethan-1-ol has been steadily increasing due to its wide range of applications in pharmaceuticals, materials science, and other industries. Major players in the chemical industry are investing in research and development to improve synthesis methods and explore new applications for this compound.

In conclusion, (1S)-1-(2-methoxyphenyl)ethan-1-ol (CAS No. 108100-06-7) is a valuable chiral compound with significant potential in various scientific and industrial fields. Its unique chemical structure and functional groups make it an essential building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry.